2-Chloro-N-[7-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]acetamide

• IUPAC Name: 2-chloro-N-[7-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C9H7ClF3N5O/c1-4-2-5(14-6(19)3-10)15-8-16-7(9(11,12)13)17-18(4)8/h2H,3H2,1H3,(H,14,15,16,17,19)
• InChI Key: YMVUYPCNADBFCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NC(=NN12)C(F)(F)F)NC(=O)CCl
• Molecular Formula: C9H7ClF3N5O
• Molecular Weight: 293.63 g/mol
• CAS No.: 2411307-45-2

Description

2-Chloro-N-[7-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]acetamide is a chemical compound that belongs to the class of triazolo pyrimidines. This compound features a trifluoromethyl group, which is known for its significance in pharmaceuticals, agrochemicals, and materials due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-[7-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]acetamide typically involves multiple steps, starting with the formation of the triazolo pyrimidine core. This can be achieved through cyclization reactions involving hydrazines and α-haloketones[_{{{CITATION{{{_1{Discovery of pyrazolo[3,4- d ]pyrimidine and pyrazolo[4,3- e ]1,2,4 .... The trifluoromethyl group is introduced using reagents like trifluoromethyl iodide or trifluoromethyl sulfone.

Industrial Production Methods

In an industrial setting, the synthesis of this compound would be scaled up using reactors designed to handle large volumes of reactants. The process would be optimized to maximize yield and minimize by-products. Continuous flow chemistry might be employed to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

• Oxidation: : The chloro group can be oxidized to a carboxylic acid.

• Reduction: : The trifluoromethyl group can be reduced to a trifluoromethyl alcohol.

• Substitution: : The acetamide group can be substituted with other nucleophiles.

Common Reagents and Conditions

• Oxidation: : Using oxidizing agents like potassium permanganate or chromic acid.

• Reduction: : Using reducing agents like lithium aluminum hydride.

• Substitution: : Using nucleophiles like ammonia or amines in the presence of a base.

Major Products Formed

• Oxidation: : 2-Chloro-N-[7-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]acetamide can be converted to 2-chloro-N-[7-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]acetamide carboxylic acid.

• Reduction: : The trifluoromethyl group can be reduced to trifluoromethyl alcohol.

• Substitution: : Various amides or amines can be introduced.

Scientific Research Applications

• Chemistry: : It can be used as a building block for the synthesis of more complex molecules.

• Biology: : It may serve as a tool in biological studies to understand the role of trifluoromethyl groups in biological systems.

• Medicine: : It could be explored for its potential pharmacological properties, such as antimicrobial or anticancer activities.

• Industry: : It might be used in the development of new materials with unique properties due to the presence of the trifluoromethyl group.

Mechanism of Action

The exact mechanism of action of 2-Chloro-N-[7-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]acetamide is not well-documented. it is likely that the trifluoromethyl group plays a key role in its biological activity by interacting with molecular targets and pathways. Further research would be needed to elucidate its precise mechanism.

Comparison with Similar Compounds

This compound is unique due to its trifluoromethyl group, which imparts distinct chemical and physical properties. Similar compounds include:

• Pyrazolo[3,4-d]pyrimidine derivatives: : These compounds also contain a triazolo pyrimidine core but lack the trifluoromethyl group.

• Thiadiazoles and Thioamides: : These compounds have different heterocyclic structures but may share similar biological activities.